Cas no 1610667-13-4 (5-Fluoro-N-methylpyridin-3-amine)

• Product Name: 5-Fluoro-N-methylpyridin-3-amine
• CAS No: 1610667-13-4
• MF: C₆H₇FN₂
• MW: 126.131584405899
• MDL: MFCD27996641
• CID: 4827646
• PubChem ID: 57763186
• Update Time: 2025-08-05

5-Fluoro-N-methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-N-methylpyridin-3-amine
• 3-Pyridinamine, 5-fluoro-N-methyl-

• MDL： MFCD27996641
• Inchi： 1S/C6H7FN2/c1-8-6-2-5(7)3-9-4-6/h2-4,8H,1H3
• InChI Key： ALAGHEWUEYHOBR-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1)NC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• XLogP3: 0.9
• Topological Polar Surface Area: 24.9

Additional information on 5-Fluoro-N-methylpyridin-3-amine

5-Fluoro-N-Methylpyridin-3-Amine: A Comprehensive Overview

5-Fluoro-N-methylpyridin-3-amine, also known by its CAS number 1610667-13-4, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, with a fluorine atom at the 5-position and an N-methylamino group at the 3-position. Its structure endows it with unique electronic properties, making it a valuable molecule for various applications in drug discovery and material science.

The synthesis of 5-fluoro-N-methylpyridin-3-amine typically involves multi-step reactions, often starting from pyridine derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. The compound's stability under various conditions has been extensively studied, revealing its resistance to thermal degradation and oxidation, which is crucial for its use in high-performance materials.

In the realm of pharmacology, 5-fluoro-N-methylpyridin-3-amine has shown promise as a lead compound for developing novel therapeutics. Its ability to modulate specific biological targets, such as kinases and G-protein coupled receptors (GPCRs), has been highlighted in recent studies. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain enzymes implicated in neurodegenerative diseases, such as Alzheimer's disease.

Beyond its pharmacological applications, 5-fluoro-N-methylpyridin-3-amine has found utility in materials science. Its aromaticity and electron-withdrawing groups make it an ideal candidate for designing advanced materials with tailored electronic properties. For example, it has been used as a building block for constructing two-dimensional covalent organic frameworks (COFs), which exhibit exceptional porosity and stability. These materials hold potential for gas storage, catalysis, and sensing applications.

The environmental impact of 5-fluoro-N-methylpyridin-3-amine has also been a topic of recent research. Studies have shown that it undergoes efficient biodegradation under aerobic conditions, minimizing its ecological footprint. This finding is particularly important for industries relying on this compound, as it aligns with global efforts to promote sustainable chemistry practices.

In conclusion, 5-fluoro-N-methylpyridin-3-amine, with its unique chemical properties and versatile applications, continues to be a focal point in scientific research. Its role in drug discovery, materials science, and environmental studies underscores its significance across multiple disciplines. As ongoing investigations unravel more about its potential, this compound is poised to contribute even more to advancing modern science and technology.